Cas no 135123-73-8 (Ethyl 3-oxo-4-(3-thienyl)butanoate)

Ethyl 3-oxo-4-(3-thienyl)butanoate structure
135123-73-8 structure
Product Name:Ethyl 3-oxo-4-(3-thienyl)butanoate
CAS No:135123-73-8
MF:C10H12O3S
MW:212.265481948853
CID:2116222
Update Time:2023-08-04

Ethyl 3-oxo-4-(3-thienyl)butanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-oxo-4-(thiophen-3-yl)butanoate
    • BRHLJXOYIXKION-UHFFFAOYSA-N
    • ethyl 3-oxo-4-(3-thienyl)butanoate
    • Ethyl 3-oxo-4-(3-thienyl)butanoate
    • Inchi: 1S/C10H12O3S/c1-2-13-10(12)6-9(11)5-8-3-4-14-7-8/h3-4,7H,2,5-6H2,1H3
    • InChI Key: BRHLJXOYIXKION-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(CC(=O)OCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 215
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.6
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